Cas no 2228838-67-1 (3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine
• CAS No: 2228838-67-1
• MF: C₁₄H₁₆F₂N₂
• MW: 250.287050247192
• CID: 6456025
• PubChem ID: 165632700
• Update Time: 2025-05-20

3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine
• [3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutyl]methanamine
• EN300-1944680
• 2228838-67-1

• Inchi： 1S/C14H16F2N2/c1-18-6-5-10-11(3-2-4-12(10)18)13(9-17)7-14(15,16)8-13/h2-6H,7-9,17H2,1H3
• InChI Key： PTFBABHZUOSYLC-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2=CC=CC3=C2C=CN3C)C1)F

Computed Properties

• Exact Mass: 250.12815484g/mol
• Monoisotopic Mass: 250.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Additional information on 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine

Research Brief on 3,3-Difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine (CAS: 2228838-67-1)

3,3-Difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine (CAS: 2228838-67-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutylmethanamine scaffold and indole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine involves a multi-step process, including the construction of the cyclobutane ring and subsequent functionalization with fluorine atoms and the indole group. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound. The presence of fluorine atoms is particularly noteworthy, as they often enhance the metabolic stability and bioavailability of pharmaceutical compounds.

Pharmacological evaluations of this compound have revealed its activity as a modulator of specific biological targets, including receptors and enzymes implicated in neurological and inflammatory disorders. Preliminary in vitro studies indicate that 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine exhibits high affinity and selectivity, making it a promising candidate for further development. In vivo studies in animal models have also demonstrated favorable pharmacokinetic profiles and low toxicity, supporting its potential for clinical translation.

Recent research has also explored the structure-activity relationships (SAR) of 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine, identifying key structural features that contribute to its biological activity. Modifications to the indole ring and cyclobutane moiety have been investigated to optimize potency and reduce off-target effects. These findings are expected to guide the design of next-generation analogs with improved therapeutic profiles.

In conclusion, 3,3-difluoro-1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine represents a promising scaffold for drug discovery, with potential applications in treating neurological and inflammatory conditions. Ongoing research aims to further elucidate its mechanism of action and advance its development through preclinical and clinical studies. The compound's unique chemical structure and pharmacological properties position it as a valuable asset in the pursuit of novel therapeutics.